N-{[5-(4-bromophenyl)-2-furyl]methyl}quinuclidin-3-amine dihydrochloride

• IUPAC Name: N-[[5-(4-bromophenyl)furan-2-yl]methyl]-1-azabicyclo[2.2.2]octan-3-amine;dihydrochloride
• InChI: InChI=1S/C18H21BrN2O.2ClH/c19-15-3-1-14(2-4-15)18-6-5-16(22-18)11-20-17-12-21-9-7-13(17)8-10-21;;/h1-6,13,17,20H,7-12H2;2*1H
• InChI Key: HARCYNRHMZEYTG-UHFFFAOYSA-N
• Canonical SMILES: C1CN2CCC1C(C2)NCC3=CC=C(O3)C4=CC=C(C=C4)Br.Cl.Cl
• Molecular Formula: C18H23BrCl2N2O
• Molecular Weight: 434.2 g/mol

Description

N-{[5-(4-bromophenyl)-2-furyl]methyl}quinuclidin-3-amine dihydrochloride, also known as BFDMA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. BFDMA is a quinuclidine-based compound that has been synthesized through a multi-step process, and it has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-{[5-(4-bromophenyl)-2-furyl]methyl}quinuclidin-3-amine dihydrochloride is not fully understood, but it is believed to act as a cholinergic agent, which means that it affects the activity of acetylcholine in the brain. Acetylcholine is a neurotransmitter that is involved in various cognitive processes, including memory and learning. N-{[5-(4-bromophenyl)-2-furyl]methyl}quinuclidin-3-amine dihydrochloride is thought to enhance the activity of acetylcholine, which may explain its positive effects on cognitive function.
Biochemical and Physiological Effects:
N-{[5-(4-bromophenyl)-2-furyl]methyl}quinuclidin-3-amine dihydrochloride has been shown to have several biochemical and physiological effects in animal models. These include an increase in acetylcholine levels in the brain, an improvement in cognitive function and memory, and a reduction in oxidative stress and inflammation. N-{[5-(4-bromophenyl)-2-furyl]methyl}quinuclidin-3-amine dihydrochloride has also been shown to have a positive effect on neuronal survival and regeneration, which may have implications for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of N-{[5-(4-bromophenyl)-2-furyl]methyl}quinuclidin-3-amine dihydrochloride is that it has shown promising results in animal models, which suggests that it may have potential as a therapeutic agent for neurological disorders. However, there are also limitations to its use in lab experiments, including the fact that its mechanism of action is not fully understood, and its potential side effects and toxicity are not well characterized. Further studies are needed to fully evaluate the potential advantages and limitations of N-{[5-(4-bromophenyl)-2-furyl]methyl}quinuclidin-3-amine dihydrochloride for lab experiments.

Future Directions

There are several potential future directions for research on N-{[5-(4-bromophenyl)-2-furyl]methyl}quinuclidin-3-amine dihydrochloride. One area of interest is the development of N-{[5-(4-bromophenyl)-2-furyl]methyl}quinuclidin-3-amine dihydrochloride as a therapeutic agent for neurological disorders, including Alzheimer's disease and Parkinson's disease. Further studies are needed to fully understand its mechanism of action and potential side effects, as well as to optimize its pharmacological properties for use in humans. Another area of interest is the development of N-{[5-(4-bromophenyl)-2-furyl]methyl}quinuclidin-3-amine dihydrochloride as a research tool for studying the role of acetylcholine in the brain and its implications for cognitive function and memory. Overall, N-{[5-(4-bromophenyl)-2-furyl]methyl}quinuclidin-3-amine dihydrochloride is a promising compound that has the potential to make significant contributions to the field of medical research.

Scientific Research Applications

N-{[5-(4-bromophenyl)-2-furyl]methyl}quinuclidin-3-amine dihydrochloride has been the subject of several scientific studies due to its potential applications in medical research. One of the main areas of research is the development of N-{[5-(4-bromophenyl)-2-furyl]methyl}quinuclidin-3-amine dihydrochloride as a potential therapeutic agent for the treatment of various neurological disorders, including Alzheimer's disease and Parkinson's disease. N-{[5-(4-bromophenyl)-2-furyl]methyl}quinuclidin-3-amine dihydrochloride has been shown to have a positive effect on cognitive function and memory in animal models, and further studies are underway to investigate its potential as a therapeutic agent.